Dimethyl [2-oxo-2-(3-propylcyclopentyl)ethyl]phosphonate

• CAS No.: 62517-58-2
• Molecular Formula: C12H23O4P
• Molecular Weight: 262.28 g/mol
• IUPAC Name: 2-dimethoxyphosphoryl-1-(3-propylcyclopentyl)ethanone
• InChI: InChI=1S/C12H23O4P/c1-4-5-10-6-7-11(8-10)12(13)9-17(14,15-2)16-3/h10-11H,4-9H2,1-3H3
• InChI Key: JBPQQLKUDBMSQD-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CCC(C1)C(=O)CP(=O)(OC)OC

Description

Dimethyl [2-oxo-2-(3-propylcyclopentyl)ethyl]phosphonate is a useful research compound. Its molecular formula is C12H23O4P and its molecular weight is 262.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

17 ml. of a 2 M solution of n-butyllithium in diethyl ether were added dropwise with stirring, under an atmosphere of nitrogen, to a solution of 4.2 g. of dimethyl methylphosphonate in 40 ml. of dry tetrahydrofuran at -50° to -60° C. After stirring for 10 minutes, 2.9 g. of 1-methoxycarbonyl-3-propylcyclopentane in 10 ml. of dry tetrahydrofuran were added dropwise at -78° C. and the reaction mixture was stirred for 4 hours at -78° C. and further stirred overnight at 0° C. The reaction mixture was then acidified with acetic acid and concentrated under reduced pressure. The residue was diluted with diethyl ether, washed with water, dried over magnesium sulphate and concentrated under reduced pressure. The residue was purified by column chromatography on silica gel using ethyl acetate as eluent to give 3.1 g. of the title compound having the following physical characteristics: